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Compound of Interest

Compound Name: (+)-N-Methylephedrine

Cat. No.: B1676458 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the

protection of personnel and the environment. This guide provides detailed procedures for the

proper disposal of (+)-N-Methylephedrine, a compound used in pharmaceutical research and

development. Adherence to these protocols is essential for maintaining a safe laboratory

environment and complying with regulatory standards.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (+)-N-Methylephedrine is provided

in the table below. Understanding these characteristics is crucial for safe handling and

disposal.

Property Value

Molecular Formula C₁₁H₁₇NO[1][2]

Molecular Weight 179.26 g/mol [1][3]

Appearance White solid[4]

Melting Point 87-88°C[1]

Solubility Readily soluble in water[1]

Hazards
Harmful if swallowed, causes skin and serious

eye irritation, may cause respiratory irritation.[4]
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Disposal Protocol
The primary method for the disposal of (+)-N-Methylephedrine is through an approved

hazardous waste disposal service.[4] This ensures that the chemical is managed in accordance

with federal, state, and local regulations.[5]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Identify (+)-N-Methylephedrine waste and keep it separate from other waste streams to

avoid unintended chemical reactions.

Do not mix with other waste.

Container Management:

Use a dedicated, properly labeled, and compatible container for accumulating (+)-N-
Methylephedrine waste. The original container is often a suitable choice.[6]

Ensure the container is in good condition, tightly closed when not in use, and stored in a

designated satellite accumulation area (SAA).[6][7] This area should be at or near the

point of generation.[7]

Containers must be clearly labeled with the words "Hazardous Waste" and the chemical

name.[6]

Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling (+)-N-Methylephedrine waste.

Waste Collection and Pickup:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste management company.[8]

Follow your institution's specific procedures for requesting a waste pickup.
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Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.

Cover the spill with an absorbent material, and then collect the material and place it in a

suitable container for disposal.

Clean the contaminated surface thoroughly.[9]

Regulatory Compliance:

All hazardous waste disposal in research institutions is governed by the Environmental

Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[10] Academic

institutions may have the option to follow the alternative standards of Subpart K, which are

designed to be more suitable for a laboratory setting.[11] It is crucial to be aware of and adhere

to your institution's specific hazardous waste management plan.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (+)-N-
Methylephedrine.

Caption: Logical workflow for the proper disposal of (+)-N-Methylephedrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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